Cas no 477-67-8 (Picropodophyllic acid)

• Product Name: Picropodophyllic acid
• CAS No: 477-67-8
• MF: C₂₂H₂₄O₉
• MW: 432.420567512512
• CID: 333598
• Update Time: 2023-08-02

Picropodophyllic acid Chemical and Physical Properties

Names and Identifiers

• Naphtho[2,3-d]-1,3-dioxole-6-carboxylicacid,5,6,7,8-tetrahydro-8-hydroxy-7-(hydroxymethyl)-5-(3,4,5-trimethoxyphenyl)-,(5R,6S,7R,8R)-
• 5,6,7,8-Tetrahydro-8β-hydroxy-7α-(hydroxymethyl)-5β-(3,4,5-trimethoxyphenyl)naphtho[2,3-d]-1,3-dioxole-6α-carboxylic acid
• Naphtho[2,3-d]-1,3-dioxole-6-carboxylicacid,5,6,7,8-tetrahydro-8-hydroxy-7-(hydroxymethyl)-5-(3,4,5-trimethoxyphenyl)-,(5R,6S
• Naphtho[2,3-d]-1,3-dioxole-6-carboxylicacid,5,6,7,8-tetrahydro-8-hydroxy-7-(hydroxymethyl)-5-(3,4,5-trimethoxyphenyl)-,[5R-(5a,6b,7b,8a)]-
• Picropodophyllic acid(6CI,7CI,8CI)
• Picropodophyllic acid
• T264PGD64X
• Picropodophyllinic acid
• Podophyllic acids, 2,3-cis-hydroxy acid-
• Podophyllic acids 2,3-cis-hydroxy acid [MI]
• Naphtho(2,3-d)-1,3-dioxole-6-carboxylic acid, 5,6,7,8-tetrahydro-8-hydroxy-7-(hydroxymethyl)-5-(3,4,5-trimethoxyphenyl)-, (5R,6S,7R,8R)-
• Q27289560

• Inchi： 1S/C22H24O9/c1-27-16-4-10(5-17(28-2)21(16)29-3)18-11-6-14-15(31-9-30-14)7-12(11)20(24)13(8-23)19(18)22(25)26/h4-7,13,18-20,23-24H,8-9H2,1-3H3,(H,25,26)/t13-,18+,19+,20-/m0/s1
• InChI Key： XRBSKUSTLXISAB-HAEOHBJNSA-N
• SMILES： O[C@H]1C2C=C3C(=CC=2[C@@H](C2C=C(C(=C(C=2)OC)OC)OC)[C@H](C(=O)O)[C@@H]1CO)OCO3

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 616
• Topological Polar Surface Area: 124

Experimental Properties

• Melting Point: 150-155° and 200-232°
• Specific Rotation: D21 -100.4° (c = 0.615 in ethanol), -185° (c = 0.746 in pyridine)